Cas no 1211589-50-2 (4-(3-cyclopropylphenyl)piperidine)

• Product Name: 4-(3-cyclopropylphenyl)piperidine
• CAS No: 1211589-50-2
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6424154
• PubChem ID: 79978116
• Update Time: 2025-10-05

4-(3-cyclopropylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyclopropylphenyl)piperidine
• EN300-1867671
• 1211589-50-2
• AKOS018537792

• Inchi： 1S/C14H19N/c1-2-13(11-4-5-11)10-14(3-1)12-6-8-15-9-7-12/h1-3,10-12,15H,4-9H2
• InChI Key： BCUNMTQEGHOUDP-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(=C2)C2CC2)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3-cyclopropylphenyl)piperidine

4-(3-Cyclopropylphenyl)Piperidine: A Comprehensive Overview

4-(3-Cyclopropylphenyl)Piperidine, also known by its CAS registry number CAS No. 1211589-50-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, with a cyclopropylphenyl substituent attached at the 4-position. The structure of this compound combines the unique properties of piperidine with the cyclic strain and reactivity of the cyclopropane ring, making it a valuable molecule for research and potential applications in drug discovery.

The synthesis of 4-(3-Cyclopropylphenyl)Piperidine involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving purity. Researchers have also explored alternative routes using transition metal catalysts, such as palladium-catalyzed cross-coupling reactions, to enhance the scalability of its production.

In terms of chemical properties, 4-(3-Cyclopropylphenyl)Piperidine exhibits interesting behavior due to the interplay between the rigid cyclopropane ring and the flexible piperidine backbone. The cyclopropane ring introduces steric hindrance and strain, which can influence the compound's reactivity and stability. Studies have shown that this strain can be harnessed to induce specific conformational changes in molecular systems, making it a useful tool in supramolecular chemistry.

The biological activity of CAS No. 1211589-50-2 has been extensively investigated in recent years. Preclinical studies suggest that this compound may possess modulatory effects on various cellular pathways, particularly those involving G-protein coupled receptors (GPCRs). Its ability to interact with these receptors makes it a promising candidate for drug development in areas such as central nervous system disorders, cardiovascular diseases, and inflammatory conditions.

One of the most exciting developments involving 4-(3-Cyclopropylphenyl)Piperidine is its application in medicinal chemistry as a scaffold for lead optimization. Researchers have demonstrated that subtle modifications to the cyclopropane ring or the piperidine backbone can significantly alter the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. These findings highlight its potential as a versatile building block for creating novel therapeutic agents.

In addition to its pharmacological applications, CAS No. 1211589-50-2 has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its ability to act as an electron transport layer in organic photovoltaic devices, demonstrating improved device performance under specific conditions.

The environmental impact of 4-(3-Cyclopropylphenyl)Piperidine is another area of growing interest. As concerns about chemical sustainability increase, researchers are investigating methods to reduce waste and improve the eco-friendliness of its synthesis. Green chemistry approaches, including the use of biocatalysts and solvent-free reaction conditions, are being explored to minimize the environmental footprint of this compound's production.

In conclusion, CAS No. 1211589-50-2, or 4-(3-Cyclopropylphenyl)Piperidine, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.